Cas no 1433875-21-8 (Despropylaminosulfonyl Macitentan)

• Product Name: Despropylaminosulfonyl Macitentan
• CAS No: 1433875-21-8
• MF: C₁₆H₁₃Br₂N₅O₂
• MW: 467.114721059799
• CID: 3168439
• PubChem ID: 67041378
• Update Time: 2025-11-01

Despropylaminosulfonyl Macitentan Chemical and Physical Properties

Names and Identifiers

• ACT 080803
• Macitentan Impurity 1
• 5-(4-bromophenyl)-6-[2-(5-bromopyrimidin-2-yl)oxyethoxy]pyrimidin-4-amine
• 51YSQ21S7O
• Despropylaminosulfonyl Macitentan
• 5-(4-bromophenyl)-6-(2-((5-bromopyrimidin-2-yl)oxy)ethoxy)pyrimidin-4-amine
• Macitentan metabolite M3
• BCP33762
• A900688
• 4-Pyrimidinamine, 5-(4-bromophenyl)-6-(2-((5-bromo-2-pyrimidinyl)oxy)ethoxy)-
• 5-(4-Bromo-phenyl)-6-[2-(5-bromo-pyrimidin-2-yloxy)-ethoxy]-pyrim
• 5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinamine; ACT 080803
• CS-13437
• 5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinamine
• 5-(4-Bromophenyl)-6-(2-((5-bromo-2-pyrimidinyl)oxy)ethoxy)-4-pyrimidinamine
• Despropylaminosulfonyl Macitentan;5-(4-Bromophenyl)-6-[2-(5-bromopyrimidin-2-yl)oxyethoxy]pyrimidin-4-amine
• AKOS037649707
• DB-167945
• CS-M2652
• 5-(4-bromophenyl)-6-{2-[(5-bromopyrimidin-2-yl)oxy]ethoxy}pyrimidin-4-amine
• 1433875-21-8
• SCHEMBL1457182
• ACT-080803
• UNII-51YSQ21S7O

• Inchi： 1S/C16H13Br2N5O2/c17-11-3-1-10(2-4-11)13-14(19)22-9-23-15(13)24-5-6-25-16-20-7-12(18)8-21-16/h1-4,7-9H,5-6H2,(H2,19,22,23)
• InChI Key： LFEPQTGGEXKQEY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(N)N=CN=C1OCCOC1N=CC(=CN=1)Br

Computed Properties

• Exact Mass: 466.94155g/mol
• Monoisotopic Mass: 464.94360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 607.5±65.0 °C at 760 mmHg
• Flash Point: 321.2±34.3 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Despropylaminosulfonyl Macitentan Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Despropylaminosulfonyl Macitentan

Comprehensive Analysis of Despropylaminosulfonyl Macitentan (CAS No. 1433875-21-8): Properties, Applications, and Research Insights

In the realm of pharmaceutical research and development, Despropylaminosulfonyl Macitentan (CAS No. 1433875-21-8) has emerged as a compound of significant interest. This derivative of Macitentan, a well-known endothelin receptor antagonist, exhibits unique pharmacological properties that warrant in-depth exploration. As researchers and industry professionals increasingly seek information on sulfonamide derivatives and their therapeutic potential, understanding this compound's molecular characteristics and potential applications becomes crucial.

The chemical structure of Despropylaminosulfonyl Macitentan features a modified sulfonamide group, which contributes to its distinct biochemical interactions. With a molecular weight of 496.56 g/mol and the specific CAS registry number 1433875-21-8, this compound has been the subject of numerous studies investigating its pharmacokinetics and receptor binding affinity. Current research trends indicate growing interest in how such modified endothelin receptor antagonists might offer advantages over existing therapies for cardiovascular and pulmonary conditions.

Recent scientific literature highlights the potential of Despropylaminosulfonyl Macitentan in addressing some limitations observed with parent compounds. The modified structure appears to influence parameters such as bioavailability and tissue distribution, making it a valuable candidate for further investigation. Pharmaceutical developers are particularly interested in how these structural modifications might translate to improved clinical outcomes, especially in conditions like pulmonary arterial hypertension where endothelin pathway modulation plays a critical therapeutic role.

The synthesis and characterization of Despropylaminosulfonyl Macitentan (CAS 1433875-21-8) involve sophisticated organic chemistry techniques. Analytical methods such as HPLC-MS and NMR spectroscopy have been employed to verify its purity and structural integrity. These quality control measures are essential for ensuring reliable research outcomes, particularly when investigating the compound's metabolic stability and drug-drug interaction potential – topics that frequently appear in current pharmaceutical discourse.

From a therapeutic perspective, the scientific community continues to explore how sulfonamide-modified compounds like Despropylaminosulfonyl Macitentan might address unmet medical needs. The compound's potential applications extend beyond its original indication, with preliminary studies suggesting possible benefits in other vascular disorders. This broadening scope aligns with current trends in drug repurposing and precision medicine, where researchers examine existing compound libraries for new therapeutic possibilities.

Stability studies of Despropylaminosulfonyl Macitentan under various environmental conditions have provided valuable data for formulation scientists. The compound's behavior in different pH environments and its photostability characteristics are particularly relevant for developing stable dosage forms. These findings contribute to the growing body of knowledge about modified sulfonamide therapeutics and their practical implementation in clinical settings.

As the pharmaceutical industry moves toward more targeted therapies, the investigation of compounds like Despropylaminosulfonyl Macitentan (CAS 1433875-21-8) gains additional significance. The compound serves as an important reference material for studying structure-activity relationships within the class of endothelin receptor modulators. Such research is crucial for designing next-generation therapeutics with improved efficacy and safety profiles.

Quality standards for Despropylaminosulfonyl Macitentan reference materials have become increasingly stringent, reflecting the compound's importance in pharmacological research. Analytical method development for this substance has focused on achieving high sensitivity and specificity, addressing common challenges in detecting and quantifying pharmaceutical metabolites and derivatives in complex biological matrices.

The growing interest in Despropylaminosulfonyl Macitentan is evident from the increasing number of scientific publications and patent applications mentioning this compound. Researchers are particularly focused on understanding its receptor binding kinetics and how structural modifications influence pharmacological activity. These investigations contribute valuable data to the ongoing development of improved vascular therapeutics.

In conclusion, Despropylaminosulfonyl Macitentan (CAS No. 1433875-21-8) represents an important compound in contemporary pharmaceutical research. Its unique structural features and potential therapeutic applications continue to attract scientific attention, particularly in the context of developing more effective endothelin receptor-targeting agents. As research progresses, this compound may contribute significantly to advancing treatment options for various cardiovascular and pulmonary conditions.